Cas no 72732-15-1 (n-(1h-benzo[d]imidazol-1-ylmethyl)-n,n-diethylamine)

n-(1h-benzo[d]imidazol-1-ylmethyl)-n,n-diethylamine structure
72732-15-1 structure
Product Name:n-(1h-benzo[d]imidazol-1-ylmethyl)-n,n-diethylamine
CAS No:72732-15-1
MF:C12H17N3
MW:203.283482313156
CID:977464
PubChem ID:2776000
Update Time:2025-04-19

n-(1h-benzo[d]imidazol-1-ylmethyl)-n,n-diethylamine Chemical and Physical Properties

Names and Identifiers

    • n-(1h-benzo[d]imidazol-1-ylmethyl)-n,n-diethylamine
    • 72732-15-1
    • FT-0752481
    • N-(benzimidazol-1-ylmethyl)-N-ethylethanamine
    • DTXSID60379764
    • CHEMBL500870
    • N-((1H-benzo[d]imidazol-1-yl)methyl)-N-ethylethanamine
    • AKOS002662856
    • Inchi: 1S/C12H17N3/c1-3-14(4-2)10-15-9-13-11-7-5-6-8-12(11)15/h5-9H,3-4,10H2,1-2H3
    • InChI Key: AKDMRCSMKPFUQM-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CN1C=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 203.142247555g/mol
  • Monoisotopic Mass: 203.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 21.1Ų

Experimental Properties

  • Boiling Point: 157 °C
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